Cas no 1383704-29-7 (Methyl-2-chloro-3-phenylpyrido[3,4-b]pyrazine-7-carboxylate)

• Product Name: Methyl-2-chloro-3-phenylpyrido[3,4-b]pyrazine-7-carboxylate
• CAS No: 1383704-29-7
• MF: C₁₅H₁₀ClN₃O₂
• MW: 299.711802005768
• MDL: MFCD26402102
• CID: 2126552
• Update Time: 2025-05-23

Methyl-2-chloro-3-phenylpyrido[3,4-b]pyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-3-phenylpyrido[3,4-b]pyrazine-7-carboxylate
• Methyl-2-chloro-3-phenylpyrido[3,4-b]pyrazine-7-carboxylate
• OR311231

• MDL： MFCD26402102
• Inchi： 1S/C15H10ClN3O2/c1-21-15(20)11-7-10-12(8-17-11)18-13(14(16)19-10)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： GXEGKWGQNQANJA-UHFFFAOYSA-N
• SMILES： ClC1=C(C2C=CC=CC=2)N=C2C=NC(C(=O)OC)=CC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 376
• Topological Polar Surface Area: 65

Additional information on Methyl-2-chloro-3-phenylpyrido[3,4-b]pyrazine-7-carboxylate

Methyl-2-chloro-3-phenylpyrido[3,4-b]pyrazine-7-carboxylate (CAS No. 1383704-29-7): An Overview

Methyl-2-chloro-3-phenylpyrido[3,4-b]pyrazine-7-carboxylate (CAS No. 1383704-29-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrido[3,4-b]pyrazines, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The chemical structure of Methyl-2-chloro-3-phenylpyrido[3,4-b]pyrazine-7-carboxylate consists of a pyridine ring fused with a pyrazine ring, substituted with a methyl ester group at the 7-position, a chlorine atom at the 2-position, and a phenyl group at the 3-position. This intricate arrangement of functional groups imparts the molecule with a high degree of structural rigidity and specific interactions with biological targets.

Recent studies have highlighted the potential of Methyl-2-chloro-3-phenylpyrido[3,4-b]pyrazine-7-carboxylate in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, Methyl-2-chloro-3-phenylpyrido[3,4-b]pyrazine-7-carboxylate has shown promise as an antiviral agent. Research conducted by a team at the University of California in 2020 revealed that this compound effectively inhibits the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein processing.

The anticancer potential of Methyl-2-chloro-3-phenylpyrido[3,4-b]pyrazine-7-carboxylate has also been explored in preclinical studies. A study published in Cancer Research in 2019 reported that this compound selectively induces apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism underlying its anticancer activity involves the activation of caspase-dependent apoptotic pathways and the suppression of cell proliferation through the inhibition of cyclin-dependent kinases (CDKs).

The synthesis of Methyl-2-chloro-3-phenylpyrido[3,4-b]pyrazine-7-carboxylate has been optimized using modern synthetic methods to ensure high yields and purity. One common approach involves the condensation of 2-chloropyridine with phenylacetonitrile followed by cyclization and esterification steps. The resulting product is characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm its identity and purity.

In terms of safety and toxicity, preliminary studies have indicated that Methyl-2-chloro-3-phenylpyrido[3,4-b]pyrazine-7-carboxylate exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully understand its pharmacokinetic properties and potential side effects. Ongoing clinical trials are aimed at evaluating its safety and efficacy in human subjects.

The future prospects for Methyl-2-chloro-3-phenylpyrido[3,4-b]pyrazine-7-carboxylate are promising. Its multifaceted biological activities make it a valuable candidate for drug development in various therapeutic areas. Continued research efforts will likely uncover new applications and optimize its therapeutic potential.